Cas no 57536-26-2 (Naphthalene, 2-[[2-(chloromethyl)phenyl]thio]-)
57536-26-2 structure
Product Name:Naphthalene, 2-[[2-(chloromethyl)phenyl]thio]-
CAS No:57536-26-2
MF:C17H13ClS
MW:284.803122282028
CID:345005
PubChem ID:12228098
Update Time:2025-04-19
Naphthalene, 2-[[2-(chloromethyl)phenyl]thio]- Chemical and Physical Properties
Names and Identifiers
-
- Naphthalene, 2-[[2-(chloromethyl)phenyl]thio]-
- 2-[2-(chloromethyl)phenyl]sulfanylnaphthalene
- DTXSID60481396
- 57536-26-2
-
- Inchi: 1S/C17H13ClS/c18-12-15-7-3-4-8-17(15)19-16-10-9-13-5-1-2-6-14(13)11-16/h1-11H,12H2
- InChI Key: VHERLWUZQZPAGW-UHFFFAOYSA-N
- SMILES: ClCC1C=CC=CC=1SC1=CC=C2C=CC=CC2=C1
Computed Properties
- Exact Mass: 284.04279
- Monoisotopic Mass: 284.0426493g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 280
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.6
- Topological Polar Surface Area: 25.3Ų
Experimental Properties
- PSA: 0
Naphthalene, 2-[[2-(chloromethyl)phenyl]thio]- Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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